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Compound of Interest

Compound Name: Delapril Hydrochloride

Cat. No.: B110345

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling and disposal of
Delapril Hydrochloride. The following procedures are designed to ensure the safety of
laboratory personnel and to minimize environmental impact.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Delapril
Hydrochloride to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Item Specifications

Must be equipped with side-
Eye Protection Safety Goggles shields to provide

comprehensive protection.

Chemically resistant gloves

Hand Protection Protective Gloves o )
(e.g., nitrile) are required.
A lab coat or other protective
Body Protection Impervious Clothing clothing that is impervious to
chemical splashes.
A properly fitted respirator is
) ) ] ) necessary when handling the
Respiratory Protection Suitable Respirator

powder form or when there is a

risk of aerosol generation.

Operational Plan: Safe Handling and Storage

Adherence to the following procedures is essential for the safe handling and storage of
Delapril Hydrochloride in a laboratory setting.

Handling Procedures:

o Ventilation: All handling of Delapril Hydrochloride powder must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

» Avoid Contamination: Avoid inhalation of dust and prevent contact with eyes and skin.[1][2]
Do not eat, drink, or smoke in areas where Delapril Hydrochloride is handled.

» Weighing: Weighing of the powder should be performed in a ventilated balance enclosure or
a glove box to minimize dust dispersion.

e Solution Preparation: When preparing solutions, add the solvent to the powder slowly to
avoid splashing. If sonication is required for dissolution, ensure the container is properly
sealed.
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Storage Procedures:

Form Storage Temperature Conditions

Keep container tightly sealed

in a cool, well-ventilated area,

Powder -20°C ) )
away from direct sunlight and
sources of ignition.[1]
Ensure the container is tightly
sealed to prevent solvent

In Solvent -80°C

evaporation and

contamination.[1]

Disposal Plan

Proper disposal of Delapril Hydrochloride and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

» Solid Waste: All solid waste, including contaminated gloves, wipes, and weighing papers,
must be collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing Delapril Hydrochloride should be collected in a
separate, labeled hazardous waste container. Do not dispose of down the drain.

e Sharps: Any contaminated sharps, such as needles or broken glass, must be disposed of in
a designated sharps container.

Disposal Method:

All waste containing Delapril Hydrochloride must be disposed of through an approved
hazardous waste disposal facility.[1] Follow all local, state, and federal regulations for the
disposal of pharmaceutical waste.

Emergency Procedures
Spill Response:
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o Evacuate: Immediately evacuate the affected area and alert nearby personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, use an absorbent material (e.g., vermiculite, sand) to contain the
spill. For powder spills, carefully cover with a damp cloth or paper towels to avoid generating
dust.

o Clean-up: Wearing appropriate PPE, carefully collect the spilled material and absorbent into
a hazardous waste container. Clean the spill area with a suitable decontaminating solution.

e Report: Report the spill to the laboratory supervisor and follow institutional reporting
procedures.

First Aid Measures:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. Seek medical attention if irritation persists.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Quantitative Data

The following table summarizes the available quantitative toxicity data for Delapril
Hydrochloride.

Data Point Value Species Route

LD50 (Oral) 8260 mg/kg Rat Oral
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Note: No occupational exposure limits (OELs) have been established for Delapril
Hydrochloride.[1]

Experimental Protocol: Weighing and Solution
Preparation of Delapril Hydrochloride

This protocol outlines the steps for safely weighing Delapril Hydrochloride powder and
preparing a stock solution.

Materials:

Delapril Hydrochloride powder

» Analytical balance within a ventilated enclosure

e Spatula

e Weighing paper or boat

e Appropriate solvent (e.g., DMSO)

¢ Volumetric flask

e \ortex mixer or sonicator

Personal Protective Equipment (as specified above)
Procedure:

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
ventilated balance enclosure is functioning correctly.

o Tare Balance: Place a clean weighing paper or boat on the analytical balance and tare the
balance.

e Weighing: Carefully transfer the desired amount of Delapril Hydrochloride powder onto the
weighing paper using a clean spatula. Avoid creating dust.
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» Record Weight: Record the exact weight of the powder.
o Transfer: Carefully transfer the weighed powder into a volumetric flask.

e Solvent Addition: Add a small amount of the appropriate solvent to the volumetric flask to
dissolve the powder.

» Dissolution: Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or
sonicator to aid dissolution.

e Final Volume: Once the powder is completely dissolved, add the solvent to the final desired

volume.

e Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
and date of preparation.

o Decontamination: Decontaminate the spatula and weighing enclosure surfaces with an
appropriate cleaning agent. Dispose of all contaminated materials in the designated
hazardous waste container.

Visualizations

The following diagrams illustrate the mechanism of action of Delapril Hydrochloride and a
recommended workflow for its handling and disposal.
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Mechanism of Action of Delapril Hydrochloride

Start: Receive
Delapril Hydrochloride

Store at appropriate
temperature (-20°C or -80°C)
Handling in Ventilated Area
(Wear full PPE)
Weighing in
Balance Enclosure

( Solution Preparation )

Experimental Use

Collect Waste
(Solid, Liquid, Sharps)

Dispose via Approved
Hazardous Waste Vendor
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Workflow for Handling and Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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